Cas no 183874-21-7 (3-Methoxy-2-(phenyl methyl) benzoic acid)

• Product Name: 3-Methoxy-2-(phenyl methyl) benzoic acid
• CAS No: 183874-21-7
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 2195254
• PubChem ID: 15258650
• Update Time: 2025-04-21

3-Methoxy-2-(phenyl methyl) benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(phenyl methyl) benzoic acid
• 2-benzyl-3-methoxybenzoic acid
• SCHEMBL6307911
• 183874-21-7
• IFMZQWXUSIZGHE-UHFFFAOYSA-N
• 2-benzyl-3-methoxy-benzoic acid
• DB-348362

• Inchi： 1S/C15H14O3/c1-18-14-9-5-8-12(15(16)17)13(14)10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： IFMZQWXUSIZGHE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(=O)O)=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.094294304Da
• Monoisotopic Mass: 242.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų